6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H4BrFN2O2 and its molecular weight is 259.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Palladium-Catalyzed Suzuki–Miyaura Borylation
- 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid derivatives are pivotal in palladium-catalyzed Suzuki–Miyaura borylation reactions, crucial for synthesizing active pharmaceutical ingredients. These derivatives have shown potential in anti-cancer and anti-tuberculosis agents (Sanghavi et al., 2022).
Modification of Chitosan
- The chemical modification of chitosan, a natural biopolymer, with 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid derivatives is a notable area of research, leading to the creation of novel materials with potential applications in various fields (Levov et al., 2011).
Anti-Hepatitis B Virus Activity
- Derivatives of 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid have been synthesized and evaluated for their anti-hepatitis B virus (HBV) activity, demonstrating significant potential in antiviral research (Chen et al., 2011).
Development of New Tricyclic Pyridinones
- The compound has been used in the synthesis of new tricyclic pyridinones, showcasing its versatility in organic synthesis and potential applications in medicinal chemistry (Castera-Ducros et al., 2006).
Fluorescence Studies
- 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid derivatives have been studied for their fluorescent properties, suggesting their use as biomarkers and sensors in biochemical and medical applications (Velázquez-Olvera et al., 2012).
Flow Synthesis in Pharmaceutical Research
- This compound has been pivotal in the development of continuous flow synthesis methods for imidazo[1,2-a]pyridine-2-carboxylic acids, representing a significant advancement in pharmaceutical manufacturing (Herath et al., 2010).
properties
IUPAC Name |
6-bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrFN2O2/c9-4-1-2-5-11-6(8(13)14)7(10)12(5)3-4/h1-3H,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGXIGYUASCWVSB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1Br)F)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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